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Compound of Interest

Compound Name: Sodium chloroplatinate

Cat. No.: B074783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sodium chloroplatinate, a key

inorganic compound utilized in diverse scientific fields. This document details its chemical and

physical properties, critical safety information as outlined in Safety Data Sheets (SDS), and

established experimental protocols for its application in catalysis and nuclear magnetic

resonance (NMR) spectroscopy.

Chemical Identification and Properties
Sodium chloroplatinate is the sodium salt of hexachloroplatinic acid. It primarily exists in two

forms: the anhydrous salt (Na₂[PtCl₆]) and the more common hexahydrate (Na₂[PtCl₆]·6H₂O).

The anhydrous form is characterized as a yellow, hygroscopic crystalline solid, which readily

converts to the orange hexahydrate in the presence of moisture.[1][2][3] This conversion can

be reversed by heating the hexahydrate at 110°C.[2]

Below is a summary of the key physical and chemical properties for both the anhydrous and

hexahydrate forms of sodium chloroplatinate.

Table 1: Physical and Chemical Properties of Sodium Chloroplatinate
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Property
Sodium
Hexachloroplatinate(IV)
(Anhydrous)

Sodium
Hexachloroplatinate(IV)
Hexahydrate

CAS Number 16923-58-3[1][2][3] 19583-77-8[4]

Molecular Formula Na₂PtCl₆[1][3] Na₂PtCl₆·6H₂O

Molecular Weight 453.78 g/mol [1][3] 561.87 g/mol

Appearance
Yellow, hygroscopic crystals[1]

[3]
Orange crystalline solid[2]

Melting Point
110°C (for dehydration of

hexahydrate)[2]
Not specified

Density 2.5 g/cm³[2][5] Not specified

Solubility Soluble in water and alcohol[3] Soluble in water[4]

Safety Data Sheet (SDS) Summary
A thorough understanding of the hazards associated with sodium chloroplatinate is crucial for

its safe handling in a laboratory setting. This compound is classified as hazardous and requires

appropriate personal protective equipment (PPE) and handling procedures.

Table 2: GHS Hazard Information for Sodium Hexachloroplatinate(IV)
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)[1]

Skull and Crossbones

(GHS06)[2]
Danger[1][6]

H301: Toxic if

swallowed[1][4]

Serious Eye Damage

(Category 1)[1]
Corrosion (GHS05)[2] Danger[1][6]

H318: Causes serious

eye damage[1]

Skin Sensitization

(Category 1)[1]

Exclamation Mark

(GHS07)[7]
Danger[1][6]

H317: May cause an

allergic skin

reaction[1][4]

Respiratory

Sensitization

(Category 1)[1]

Health Hazard

(GHS08)[8]
Danger[1][6]

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled[2]

Environmental

Hazard[2]

Environment (GHS09)

[2]
Warning[2] Not specified

Exposure Limits:

ACGIH TLV: 0.002 mg/m³ (as Pt, soluble salts)[9]

OSHA PEL: 0.002 mg/m³ (as Pt, soluble salts)[9]

NIOSH IDLH: 4 mg/m³ (as Pt, soluble salts)[9]

Experimental Protocols
Sodium chloroplatinate is a versatile precursor and reference standard in various chemical

applications. Below are detailed protocols for its use in the synthesis of platinum nanoparticles

and as a reference standard in ¹⁹⁵Pt NMR spectroscopy.

Synthesis of Platinum Nanoparticles
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This protocol outlines the synthesis of platinum nanoparticles (PtNPs) from sodium

hexachloroplatinate(IV) hexahydrate using sodium borohydride as a reducing agent.[10]

Materials:

Sodium hexachloroplatinate(IV) hexahydrate (Na₂[PtCl₆]·6H₂O)

Sodium borohydride (NaBH₄)

Deionized water

Procedure:

Prepare a 0.13 mM aqueous solution of sodium hexachloroplatinate(IV) hexahydrate. For

instance, dissolve 7.3 mg of Na₂[PtCl₆]·6H₂O in 100 mL of deionized water.[10]

In a separate flask, prepare a fresh solution of sodium borohydride.

While vigorously stirring the platinum salt solution, rapidly add 10 equivalents of the sodium

borohydride solution.[10]

Continue to stir the reaction mixture for a minimum of 2 hours at room temperature. The

formation of platinum nanoparticles will be indicated by a color change in the solution.[10]

The resulting colloidal suspension of platinum nanoparticles can be utilized directly for

catalytic applications.[10]

Preparation of a ¹⁹⁵Pt NMR Reference Standard
Sodium hexachloroplatinate is the accepted reference standard for ¹⁹⁵Pt NMR spectroscopy,

defining the 0 ppm chemical shift.[11]

Materials:

Sodium hexachloroplatinate(IV) (Na₂[PtCl₆])

Deuterium oxide (D₂O)

5 mm NMR tubes
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Volumetric flask

Analytical balance

Procedure:

Accurately weigh the required amount of sodium hexachloroplatinate(IV) to prepare a 1.2 M

solution in the desired volume of D₂O.[11]

Dissolve the weighed compound in D₂O within a volumetric flask, ensuring complete

dissolution through gentle agitation.[11]

Transfer the resulting solution to a 5 mm NMR tube for use as an external reference

standard.[11]

Visualized Workflow for Safe Handling
The following diagram, generated using the DOT language, illustrates the logical workflow for

the safe handling of sodium chloroplatinate, from initial assessment to final disposal.
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Workflow for Safe Handling of Sodium Chloroplatinate

Preparation

Handling

Emergency Response Waste Disposal

1. Review SDS

2. Identify Hazards
(Toxic, Corrosive, Sensitizer)

3. Don PPE
(Gloves, Goggles, Lab Coat)

4. Work in Fume Hood

5. Weigh Carefully

6. Dissolve in Solvent

Spill Exposure 7. Collect Waste

Use Spill Kit Administer First Aid 8. Label Waste Container

9. Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of sodium chloroplatinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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